Cas no 2005074-17-7 (benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate)

• Product Name: benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate
• CAS No: 2005074-17-7
• MF: C₁₇H₁₆BrNO₃
• MW: 362.217844009399
• CID: 5619678
• PubChem ID: 165928528
• Update Time: 2025-05-23

benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(3-bromophenyl)-2-oxopropyl]carbamate
• 2005074-17-7
• EN300-28299999
• benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate

• Inchi： 1S/C17H16BrNO3/c18-15-8-4-7-14(9-15)10-16(20)11-19-17(21)22-12-13-5-2-1-3-6-13/h1-9H,10-12H2,(H,19,21)
• InChI Key： QOUUJIKYPDZTRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 361.03136g/mol
• Monoisotopic Mass: 361.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate

Comprehensive Overview of Benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate (CAS No. 2005074-17-7)

Benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate (CAS No. 2005074-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This carbamate derivative, featuring a 3-bromophenyl moiety, is often explored for its role in intermediate synthesis and drug development. Researchers and industry professionals frequently search for terms like "benzyl carbamate derivatives," "3-bromophenyl compounds," and "CAS 2005074-17-7 applications" to understand its utility in modern chemistry.

The compound's molecular structure combines a benzyl group with a 2-oxopropyl chain, linked to a 3-bromophenyl ring. This configuration offers versatility in synthetic pathways, making it valuable for constructing complex molecules. Recent trends in green chemistry and sustainable synthesis have increased interest in such intermediates, as they can reduce waste and improve efficiency in multi-step reactions. Queries like "eco-friendly carbamate synthesis" or "sustainable bromophenyl derivatives" reflect this growing focus.

In pharmaceutical research, Benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate is studied for its potential as a building block in small-molecule drugs. Its bromine substituent enhances reactivity, enabling selective cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations—topics frequently searched alongside "pharmaceutical intermediates 2024." The compound's stability under various conditions also makes it a candidate for high-throughput screening libraries, aligning with the demand for "drug discovery tools" in AI-driven research.

Analytical characterization of CAS No. 2005074-17-7 typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for reproducibility in academic and industrial labs. Searches for "analytical validation of carbamates" or "HPLC methods for bromophenyl compounds" highlight the need for robust quality control protocols.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing functional polymers or photoactive materials. The 3-bromophenyl group's electron-withdrawing properties can influence material conductivity, a topic explored under "organic electronic materials" trends. Its compatibility with click chemistry further expands its utility, resonating with searches for "modular synthesis approaches."

Regulatory and safety profiles of Benzyl N-3-(3-bromophenyl)-2-oxopropylcarbamate adhere to standard laboratory handling practices. While not classified as hazardous, proper PPE and ventilation are recommended during use. This aligns with global queries about "safe handling of synthetic intermediates" and "lab chemical storage guidelines," emphasizing responsible research practices.

In summary, CAS No. 2005074-17-7 represents a multifaceted tool for researchers navigating medicinal chemistry, catalysis, and advanced materials. Its relevance to trending topics like "AI-assisted molecular design" and "green synthetic routes" ensures continued interest, while its well-documented properties support reproducible science across disciplines.